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Compound of Interest

Compound Name: Enavogliflozin

Cat. No.: B607307 Get Quote

Providing essential guidance on the safe and compliant disposal of Enavogliflozin is crucial for

maintaining laboratory safety and environmental integrity. While specific disposal protocols for

Enavogliflozin are not publicly available, adherence to general best practices for

pharmaceutical waste management is imperative. This document outlines the recommended

procedures for researchers, scientists, and drug development professionals to ensure the

responsible handling and disposal of this SGLT2 inhibitor.

Enavogliflozin, a sodium-glucose cotransporter-2 (SGLT2) inhibitor, is under development for

the treatment of type 2 diabetes mellitus.[1][2][3] As with all pharmaceutical compounds,

improper disposal can lead to environmental contamination and potential harm to ecosystems

and human health.[4][5] Therefore, a structured and compliant disposal plan is a critical

component of laboratory operations.

Core Principles of Pharmaceutical Waste Disposal
The disposal of pharmaceutical waste is regulated by various agencies, including the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) in the

United States.[4][6] Key principles for the disposal of non-controlled substances like

Enavogliflozin include preventing their entry into the water supply and soil.[4][5] It is crucial to

avoid flushing medications down the toilet or drain unless specifically instructed to do so by the

manufacturer's guidelines or a pharmacist, which is not the case for Enavogliflozin based on

available information.[5][7][8]
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Recommended Disposal Procedures for
Enavogliflozin
In the absence of a specific Safety Data Sheet (SDS) for Enavogliflozin outlining disposal

instructions, the following general procedures for non-hazardous pharmaceutical waste should

be followed. These steps are designed to minimize environmental impact and ensure safety.

Step-by-Step Disposal Guide:

Do Not Dispose Down the Drain: Under no circumstances should Enavogliflozin be

disposed of down the sink or toilet.[5][7] This prevents the active pharmaceutical ingredient

from entering aquatic ecosystems.

Render the Drug Unusable: To discourage accidental ingestion or misuse, the drug should

be mixed with an unpalatable substance.

Mix the Enavogliflozin tablets or powder with substances such as used coffee grounds,

dirt, or cat litter.[9][10]

Do not crush tablets or capsules to avoid generating dust.[9][10]

Contain the Mixture: Place the mixture in a sealed container to prevent leakage.

Use a sealable plastic bag, an empty can with a lid, or another container that can be tightly

closed.[8][9][10]

Dispose of in Municipal Solid Waste: The sealed container can then be placed in a municipal

solid waste bin.[7]

De-identify Packaging: Before disposing of the original packaging, ensure all personal or

identifying information is removed or blacked out to protect privacy.[8][10]

Quantitative Data on Pharmaceutical Waste
While specific quantitative data on Enavogliflozin waste is not available, the following table

provides a general overview of common pharmaceutical waste streams and their

recommended disposal methods.
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Waste Stream Examples
Recommended
Disposal Container

Final Disposal
Method

Non-Hazardous

Pharmaceuticals

Expired or unused

non-controlled

medications (e.g.,

Enavogliflozin)

Blue pharmaceutical

waste container

Incineration or landfill

in accordance with

local regulations[6][7]

Hazardous

Pharmaceuticals

Certain chemotherapy

agents, warfarin

Black pharmaceutical

waste container[6]

Hazardous waste

incineration[6][7]

Sharps Waste
Needles, syringes,

lancets

FDA-cleared sharps

disposal container

Medical waste

autoclave or

incineration[11]

Controlled

Substances

Opioids, certain

stimulants

Contact a DEA-

registered reverse

distributor

Incineration or

chemical digestion as

per DEA regulations[7]

Experimental Protocols
Detailed experimental protocols involving Enavogliflozin focus on its therapeutic effects and

pharmacokinetics. For instance, clinical trials have assessed its efficacy in lowering blood

glucose levels in patients with type 2 diabetes.[1][2] Preclinical studies have investigated its

tissue distribution and metabolism in animal models.[12] While these studies generate waste

containing Enavogliflozin, the disposal of such waste would fall under the general laboratory

procedures for non-hazardous chemical waste, consistent with the guidelines outlined above.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Enavogliflozin in a laboratory setting.
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Enavogliflozin Waste Generated

Is the substance a DEA-controlled substance? Follow Non-Hazardous Pharmaceutical Waste ProtocolNo Mix with unpalatable substance (e.g., coffee grounds)

Place in a sealed container

Dispose of in municipal solid waste

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Enavogliflozin.

By adhering to these established best practices, laboratories can ensure the safe and

environmentally responsible disposal of Enavogliflozin, thereby building trust and

demonstrating a commitment to safety and sustainability that extends beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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